Cas no 2228602-57-9 (4-methoxy-2-2-(methylamino)propan-2-ylphenol)

• Product Name: 4-methoxy-2-2-(methylamino)propan-2-ylphenol
• CAS No: 2228602-57-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5928433
• PubChem ID: 165780860
• Update Time: 2025-05-19

4-methoxy-2-2-(methylamino)propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-2-(methylamino)propan-2-ylphenol
• EN300-1755377
• 2228602-57-9
• 4-methoxy-2-[2-(methylamino)propan-2-yl]phenol

• Inchi： 1S/C11H17NO2/c1-11(2,12-3)9-7-8(14-4)5-6-10(9)13/h5-7,12-13H,1-4H3
• InChI Key： SWRIPKVREHPZMS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)(C)NC)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-methoxy-2-2-(methylamino)propan-2-ylphenol

Comprehensive Guide to 4-Methoxy-2-[2-(Methylamino)propan-2-yl]phenol (CAS No. 2228602-57-9)

4-Methoxy-2-[2-(Methylamino)propan-2-yl]phenol (CAS No. 2228602-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This phenolic derivative, characterized by its methoxy and methylamino functional groups, exhibits unique physicochemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as an intermediate in drug synthesis, given its structural similarity to bioactive molecules. The compound's CAS number 2228602-57-9 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and commercial transactions.

The molecular structure of 4-Methoxy-2-[2-(Methylamino)propan-2-yl]phenol features a phenol ring substituted with a methoxy group at the para position and a branched alkylamine side chain. This configuration contributes to its moderate polarity, influencing its solubility in organic solvents and aqueous solutions at specific pH levels. Recent studies have explored its potential as a building block for neuroactive compounds, aligning with current trends in central nervous system (CNS) drug development. The compound's methylamino-propanol moiety is particularly noteworthy, as similar structures appear in several FDA-approved pharmaceuticals targeting neurological conditions.

In the context of green chemistry advancements, researchers are investigating sustainable synthesis routes for CAS 2228602-57-9 to minimize environmental impact. This aligns with growing industry demand for eco-friendly chemical processes, a frequently searched topic in scientific databases. The compound's stability under various conditions makes it suitable for long-term storage, an important consideration for laboratory reagents and pharmaceutical intermediates. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify the purity of this specialty chemical.

The commercial availability of 4-Methoxy-2-[2-(Methylamino)propan-2-yl]phenol has increased in response to rising demand from contract research organizations (CROs) and academic institutions. Suppliers typically provide technical data sheets detailing its spectroscopic properties, including characteristic IR and NMR peaks that facilitate identification. Current market trends show growing interest in custom synthesis of this compound, particularly for structure-activity relationship (SAR) studies in medicinal chemistry projects. These applications correspond with frequently searched terms in pharmaceutical R&D circles.

From a regulatory perspective, CAS 2228602-57-9 is not currently classified under restricted substance lists, making it accessible for legitimate research purposes. However, researchers must adhere to standard laboratory safety protocols when handling this material. The compound's structure-activity profile continues to be explored in peer-reviewed journals, with particular focus on its potential metabolite formation characteristics. This aligns with contemporary interests in drug metabolism and pharmacokinetic optimization, which rank highly in scientific literature searches.

Quality control specifications for 4-Methoxy-2-[2-(Methylamino)propan-2-yl]phenol typically require ≥95% purity, verified through chromatographic methods. The compound's shelf life and storage conditions are frequent topics in technical inquiries, reflecting practical concerns in laboratory management. Recent patent literature reveals innovative applications of this chemical scaffold in targeted drug delivery systems, particularly for blood-brain barrier penetration – a hot topic in current pharmaceutical innovation discussions.

Analytical reference standards of CAS 2228602-57-9 are increasingly available to support quality assurance programs in pharmaceutical development. The compound's chromatographic behavior has been well-characterized, facilitating method development in analytical chemistry applications. These features make it valuable for method validation procedures, another area of frequent search interest among quality control professionals.

Emerging research suggests potential applications of 4-Methoxy-2-[2-(Methylamino)propan-2-yl]phenol in molecular imaging probes, particularly for neurological targets. This aligns with growing investment in diagnostic agent development, a trending topic in medical research funding. The compound's structural versatility allows for various chemical modifications, making it a promising candidate for combinatorial chemistry approaches that dominate modern drug discovery paradigms.

In summary, 4-Methoxy-2-[2-(Methylamino)propan-2-yl]phenol (CAS No. 2228602-57-9) represents an important chemical entity with diverse research applications. Its relevance to current drug discovery trends, combined with established quality control protocols, ensures continued interest from the scientific community. As research progresses, new applications for this versatile compound will likely emerge in pharmaceutical sciences and related fields.